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Compound of Interest

Compound Name: Coal tar

Cat. No.: B1181347

Essential safety and logistical information for the proper handling and disposal of coal tar in a
laboratory setting, ensuring the safety of personnel and compliance with regulations.

Coal tar is a complex mixture of hydrocarbons, phenols, and other organic compounds, many
of which are classified as carcinogenic and hazardous to the environment.[1][2] Proper
disposal is not merely a regulatory requirement but a critical aspect of laboratory safety and
environmental responsibility. This guide provides procedural, step-by-step instructions for
researchers, scientists, and drug development professionals to manage coal tar waste safely
and effectively.

Immediate Safety and Handling Protocols

Before beginning any work with coal tar, it is imperative to have a comprehensive
understanding of the associated risks and the necessary safety precautions.

Personal Protective Equipment (PPE): A non-negotiable first line of defense. All personnel
handling coal tar must be equipped with the following:

e Gloves: Impervious chemical-resistant gloves.[1]
o Eye Protection: Chemical safety goggles or a face shield.[3]

o Respiratory Protection: A half-face combination dust/organic vapor respirator is essential to
prevent inhalation of hazardous fumes.[1]
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» Protective Clothing: A lab coat or overalls made of a material resistant to chemical
permeation.[3][4]

Handling Procedures:

o Designated Area: All work with coal tar should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[2][3]

o Spill Management: Have a spill kit readily available. In the event of a spill, absorb the
material with vermiculite, dry sand, or a similar non-combustible absorbent material.[2] The
collected material must be treated as hazardous waste.

e Avoid Contamination: Do not allow coal tar to come into contact with strong oxidizing agents
or strong bases.[2]

» Hygiene: Wash hands thoroughly with soap and water after handling coal tar, even if gloves
were worn.[4]

Waste Classification and Characterization

Properly classifying coal tar waste is the first step in the disposal process and dictates the
required handling and disposal methods.

Hazardous Waste Identification: Coal tar and materials contaminated with it are generally
classified as hazardous waste.[5][6] The specific waste codes may vary by jurisdiction, but
common classifications are based on its carcinogenicity and the presence of specific
hazardous constituents.[7]

Quantitative Data for Waste Classification:
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Threshold for Hazardous
Parameter . Regulatory Context
Classification

This is a common threshold for
classifying a mixture as
Coal Tar Content >0.1% hazardous due to the

carcinogenic nature of coal tar.

[5117]

BaP is often used as a marker

for the carcinogenicity of coal

Benzo[a]pyrene (BaP) > 50 mg/kg (or 0.005% of the ) T
. ) tar. Exceeding this limit in the

Concentration coal tar fraction) ) )
waste material typically
renders it hazardous.[5][7]
The Toxicity Characteristic
Leaching Procedure (TCLP)

Leachable Contaminants Varies by jurisdiction may be required to determine

the mobility of hazardous

constituents.[8]

Experimental Protocol: Waste Characterization

To determine if a specific coal tar waste stream meets the criteria for hazardous waste, the
following experimental approach can be taken:

o Sample Collection: Collect a representative sample of the waste material using appropriate
PPE and sampling tools.

e Analytical Testing: Submit the sample to a certified environmental testing laboratory for
analysis.

o Phenol Presence: A gqualitative test for the presence of phenol can indicate coal tar
contamination.[1]

o PAH Analysis: Quantitative analysis for Polycyclic Aromatic Hydrocarbons (PAHS),
including Benzo[a]pyrene, using methods such as Gas Chromatography-Mass
Spectrometry (GC-MS).

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://jordanroadsurfacing.co.uk/awcct/
https://www.transport.gov.scot/media/41879/coal-tar-guidance.pdf
https://jordanroadsurfacing.co.uk/awcct/
https://www.transport.gov.scot/media/41879/coal-tar-guidance.pdf
https://www.canada.ca/en/environment-climate-change/services/managing-reducing-waste/cross-border-regulations/guide-hazardous-waste-material-classification.html
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.transport.nsw.gov.au/system/files/media/documents/2023/env-fact-sheet-coal-tar-asphalt.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o TCLP Analysis: If required by local regulations, the laboratory will perform the TCLP test to
assess the leachability of heavy metals and organic compounds.[8]

o Classification: Based on the analytical results, classify the waste according to local and
national environmental regulations.

Step-by-Step Disposal Procedure

Once the coal tar waste has been characterized and classified, follow these steps for proper
disposal:

o Segregation: Keep coal tar waste separate from other waste streams.[1] Do not mix it with
non-hazardous waste.

» Containment: Place the waste in a designated, leak-proof, and properly labeled container.[2]
[4] The label should clearly indicate "Hazardous Waste" and "Coal Tar."

» Storage: Store the sealed container in a secure, well-ventilated area away from sources of
ignition and incompatible materials.[2]

e Engage a Licensed Waste Disposal Contractor: Contact a certified hazardous waste disposal
company to arrange for pickup and disposal.[4][9] It is illegal to dispose of hazardous waste
in standard landfills or down the drain.[2]

o Documentation: Maintain a record of all coal tar waste generated and disposed of, including
the dates, quantities, and the name of the disposal contractor. This is often a legal
requirement.

Logical Workflow for Coal Tar Disposal
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Caption: Logical workflow for the proper disposal of coal tar waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1181347?utm_src=pdf-body-img
https://www.benchchem.com/product/b1181347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, laboratories can ensure the safe management of coal tar
waste, protecting both their personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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